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Compound of Interest

Compound Name: Boc-His-OMe

Cat. No.: B558408

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety, handling, and emergency
procedures for Na-(tert-Butoxycarbonyl)-L-histidine methyl ester (Boc-His-OMe). The
information is intended to equip laboratory personnel with the knowledge required to handle
this reagent safely and effectively.

Introduction

Boc-His-OMe is a protected amino acid derivative commonly used in peptide synthesis and
other organic chemistry applications.[1][2] The tert-butoxycarbonyl (Boc) protecting group on
the alpha-amino group allows for controlled, stepwise peptide chain elongation. Understanding
the chemical properties and potential hazards of this compound is crucial for ensuring
laboratory safety and maintaining the integrity of experimental results.

Physicochemical and Hazard Information

Accurate knowledge of the physicochemical properties and hazard classification of a chemical
is the foundation of a robust safety protocol.

Physicochemical Data

The following table summarizes the key physicochemical properties of Boc-His-OMe.
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Property Value Source(s)
) Na-(tert-Butoxycarbonyl)-L-
Chemical Name o [3]
histidine methyl ester
Boc-L-His-OMe, N-Boc-L-
Synonyms o [3]
histidine methyl ester
CAS Number 2488-14-4 [4]
Molecular Formula C12H19N304 [4]
Molecular Weight 269.30 g/mol [3][4]
Appearance White to off-white solid/powder  [2]
Purity Typically 297% [4]
Melting Point Data not readily available
Moderately soluble in polar
organic solvents like methanol
N and DMF. Limited solubility in
Solubility [5]

agueous solutions.[5]
Quantitative data not readily

available.

Hazard Identification and Classification

There is conflicting information regarding the hazard classification of Boc-His-OMe. A Safety

Data Sheet (SDS) from one supplier states that the chemical is not considered hazardous by
the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200).[6] However, it is best
practice to handle all chemicals with care. For the closely related compound, Boc-His(Boc)-OH,

the following GHS hazard statements have been reported. Given the structural similarity, these

may be considered for a conservative risk assessment.
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Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation
H340 May cause genetic defects
H350 May cause cancer

H372 Causes damage to organs through prolonged or
repeated exposure

Note: This GHS classification is for a related compound and may not be representative of Boc-
His-OMe. Always consult the specific SDS provided with the product.

Handling and Storage

Proper handling and storage are critical to maintain the stability and purity of Boc-His-OMe.

Personal Protective Equipment (PPE)
The following PPE should be worn when handling Boc-His-OMe:

PPE Type Specification

Wear tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(Us).

Wear impervious clothing and chemical-
Skin Protection resistant gloves (e.g., nitrile rubber). Inspect

gloves prior to use.

If dust is generated and exposure limits are
Respiratory Protection exceeded, use a full-face respirator with an

appropriate particulate filter.

Safe Handling Practices
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Handle in a well-ventilated place, preferably in a chemical fume hood.[7]

Avoid the formation of dust and aerosols.

Avoid contact with skin, eyes, and clothing.[6]

Wash hands thoroughly after handling.

Keep away from heat and sources of ignition.

Storage Conditions

To ensure the long-term stability of Boc-His-OMe, the following storage conditions are

recommended:
Storage Format Temperature Duration
Solid Powder -20°C 3years
4°C 2 years
In Solvent -80°C 6 months
-20°C 1 month

Store in a tightly closed container in a dry and cool place.

Emergency Procedures

A clear and well-rehearsed emergency plan is essential for mitigating the risks associated with
chemical spills and exposure.

First Aid Measures

The following table outlines the immediate first aid response in case of exposure.
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Exposure Route First Aid Procedure

Move the victim to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ) i )
artificial respiration and seek immediate medical

attention.

Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor.

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[6]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.

Spill Response

In the event of a spill, follow the established protocol to ensure a safe and effective cleanup.

Clean Up Spill Dispose of Waste in
(Sweep solid, do not create dust) Decotamnate s Sealad, Labeled Container Report Incident

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.

Experimental Protocols
Detailed Spill Cleanup Protocol for Solid Boc-His-OMe
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This protocol outlines the steps for cleaning up a minor spill of solid Boc-His-OMe.

Evacuate and Secure the Area: Alert personnel in the immediate vicinity. Restrict access to
the spill area.

Don Personal Protective Equipment (PPE): At a minimum, wear a lab coat, safety goggles,
and chemical-resistant gloves. If the material is a fine powder, a respirator may be
necessary.

Contain the Spill: Gently cover the spill with an inert absorbent material such as sand, earth,
or vermiculite to prevent it from becoming airborne.

Clean Up the Spill:
o Carefully sweep the absorbed material into a dustpan. Avoid creating dust.
o Place the collected material into a suitable, labeled, and sealed container for disposal.

Decontaminate the Area: Wipe the spill area with a damp cloth or paper towel. If necessary,
use a mild detergent and water.

Dispose of Waste: All contaminated materials, including PPE, should be placed in a sealed
bag and disposed of as chemical waste according to institutional and local regulations.

Report the Incident: Document the spill and the cleanup procedure as per your institution's
guidelines.

Representative Protocol for Stability Assessment of
Boc-His-OMe

This protocol describes a general method for assessing the stability of Boc-His-OMe under

various conditions.

Objective: To determine the stability of Boc-His-OMe under conditions of elevated
temperature and humidity.

Materials:
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o Boc-His-OMe (solid powder)
o HPLC-grade solvents (e.g., acetonitrile, water)
o Vials with airtight seals

o Stability chambers or ovens set to desired temperature and humidity conditions (e.g.,
40°C/75% RH for accelerated stability)

o High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g.,
C18) and detector (e.g., UV at 220 nm)

e Method:
1. Initial Analysis (T=0):

» Accurately weigh a sample of Boc-His-OMe and dissolve it in a suitable solvent to a
known concentration.

» Analyze the sample by HPLC to determine the initial purity and identify the peak
corresponding to Boc-His-OMe. This serves as the baseline.

2. Sample Preparation for Stability Study:
» Weigh several samples of Boc-His-OMe into individual vials.
» Place the vials in the stability chamber.

3. Time-Point Analysis:

» At predetermined time points (e.g., 1, 2, 4, 8, and 12 weeks), remove one vial from the
chamber.

= Allow the vial to equilibrate to room temperature before opening.

» Dissolve the sample in the same solvent and to the same concentration as the T=0
sample.

» Analyze the sample by HPLC under the same conditions as the initial analysis.
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4. Data Analysis:
» Compare the chromatograms from each time point to the T=0 chromatogram.
» Calculate the percentage of Boc-His-OMe remaining at each time point.

» |dentify and quantify any new peaks that appear, which may correspond to degradation

products.
210 O D
degradation hydrolysis | photodegradation \ acid/base instability oxidation
Temperature Humidity / Moisture Light Exposure pH (in solution) Oxidizing Agents

Click to download full resolution via product page

Caption: Key environmental factors influencing the stability of Boc-His-OMe.

Logical Relationships in Emergency Response

The following diagram illustrates a decision-making process for first aid based on the type of

exposure.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safety and
Handling of Boc-His-OMe]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558408#boc-his-ome-safety-and-handling-

precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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